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Compound of Interest

Compound Name: H-Val-GIn-OH

Cat. No.: B1365513

An In-depth Technical Guide to H-Val-GIn-OH

This technical guide provides a detailed overview of the physicochemical properties of the
dipeptide H-Val-GIn-OH, also known as Valyl-glutamine. The information is tailored for
researchers, scientists, and professionals involved in drug development and other scientific
endeavors where precise molecular data is essential.

Core Molecular Data

The fundamental characteristics of H-Val-GIn-OH are summarized below. This data is critical
for experimental design, analytical characterization, and computational modeling.

Physicochemical Properties of H-Val-GIn-OH
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Property Value Source
Molecular Formula C10H19N304 [1112]
Molecular Weight 245.28 g/mol [1][2]

(2S)-5-amino-2-[[(2S)-2-amino-
IUPAC Name 3-methylbutanoyllamino]-5- [1]

oxopentanoic acid

CAS Number 42854-54-6

Val-Gln, Valylglutamine, L-

Synonyms valyl-L-glutamine, VQ
dipeptide

Physical Description Solid

LogP -3.65 (Extrapolated)

Molecular Structure and Composition

H-Val-GIn-OH is a dipeptide composed of two amino acid residues, L-valine and L-glutamine,
linked by a peptide bond. Understanding this fundamental structure is key to comprehending its
biological function and chemical reactivity.

Formation of H-Val-GIn-OH

Constituent Amino Acids

L-Glutamine

Feptide Bond Formation

H-Val-GIn-OH
(Valyl-glutamine)
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Diagram illustrating the composition of H-Val-GIn-OH.

Further Research and Applications

As a dipeptide, H-Val-GIn-OH is of interest in various research areas, including its role as a
metabolite. Its constituent amino acids, L-valine and L-glutamine, are fundamental components
in protein biosynthesis. L-glutamine, in particular, plays a crucial role in cellular metabolism,
including nucleotide synthesis and maintaining redox balance. The specific biological activities
and potential therapeutic applications of the H-Val-GIn-OH dipeptide itself are subjects for
ongoing scientific investigation.

Further in-depth analysis would require detailed experimental protocols for synthesis,
purification, and biological assays, which are beyond the scope of this initial technical data
sheet but can be developed based on specific research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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